Cas no 1412954-79-0 (4-Bromo-6-cyclobutyl-2-methylpyrimidine)

• Product Name: 4-Bromo-6-cyclobutyl-2-methylpyrimidine
• CAS No: 1412954-79-0
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 5715753
• PubChem ID: 130056175
• Update Time: 2025-06-08

4-Bromo-6-cyclobutyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1412954-79-0
• 4-BROMO-6-CYCLOBUTYL-2-METHYLPYRIMIDINE
• EN300-1614130
• Pyrimidine, 4-bromo-6-cyclobutyl-2-methyl-
• 4-Bromo-6-cyclobutyl-2-methylpyrimidine

• Inchi： 1S/C9H11BrN2/c1-6-11-8(5-9(10)12-6)7-3-2-4-7/h5,7H,2-4H2,1H3
• InChI Key： QLHHMVSSLSZXFX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2CCC2)=NC(C)=N1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 283.0±28.0 °C(Predicted)
• pka: 0.89±0.32(Predicted)

Additional information on 4-Bromo-6-cyclobutyl-2-methylpyrimidine

Introduction to 4-Bromo-6-cyclobutyl-2-methylpyrimidine (CAS No. 1412954-79-0)

4-Bromo-6-cyclobutyl-2-methylpyrimidine (CAS No. 1412954-79-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound belongs to the pyrimidine class, which is a heterocyclic aromatic ring system containing nitrogen, making it a valuable scaffold for the synthesis of biologically active molecules.

The molecular structure of 4-Bromo-6-cyclobutyl-2-methylpyrimidine incorporates both bromine and methyl substituents, which are strategically positioned to allow for further functionalization through various chemical reactions. The presence of a cyclobutyl group at the 6-position introduces steric hindrance and modulates electronic properties, influencing its reactivity and interactions with biological targets. This unique combination of structural elements makes it a promising intermediate in the development of novel compounds.

In recent years, there has been a surge in research focused on pyrimidine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The bromine atom in 4-Bromo-6-cyclobutyl-2-methylpyrimidine serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 4-Bromo-6-cyclobutyl-2-methylpyrimidine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing pyrimidine-based inhibitors targeting specific kinases, researchers aim to develop therapies that can modulate these pathways effectively. The cyclobutyl group in this compound can help tailor the binding properties of the resulting inhibitors, enhancing their selectivity and potency.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. 4-Bromo-6-cyclobutyl-2-methylpyrimidine provides a fertile ground for exploring SAR by allowing modifications at multiple positions while maintaining the core pyrimidine scaffold. For instance, replacing the bromine atom with other functional groups or introducing additional substituents can lead to novel compounds with distinct pharmacological profiles.

The agrochemical industry has also shown interest in pyrimidine derivatives due to their potential as crop protection agents. Pyrimidine-based herbicides and fungicides have demonstrated efficacy in controlling pests and diseases that threaten agricultural productivity. The structural features of 4-Bromo-6-cyclobutyl-2-methylpyrimidine, particularly the bromine and cyclobutyl substituents, make it a suitable precursor for developing such agrochemicals.

In conclusion, 4-Bromo-6-cyclobutyl-2-methylpyrimidine (CAS No. 1412954-79-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural attributes enable diverse chemical modifications, making it a valuable building block for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and agricultural challenges, compounds like 4-Bromo-6-cyclobutyl-2-methylpyrimidine will remain at the forefront of innovation.